Cas no 1355218-83-5 (1-Isopropyl-2-(4-methoxy-phenyl)-piperidine)

• Product Name: 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine
• CAS No: 1355218-83-5
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5208513
• Update Time: 2025-06-07

1-Isopropyl-2-(4-methoxy-phenyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine
• Piperidine, 2-(4-methoxyphenyl)-1-(1-methylethyl)-

• Inchi： 1S/C15H23NO/c1-12(2)16-11-5-4-6-15(16)13-7-9-14(17-3)10-8-13/h7-10,12,15H,4-6,11H2,1-3H3
• InChI Key： IIKKDXLTPBJVHS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCCCC1C1=CC=C(OC)C=C1

Additional information on 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine

Introduction to 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine (CAS No. 1355218-83-5)

1-Isopropyl-2-(4-methoxy-phenyl)-piperidine, also known by its CAS number 1355218-83-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The unique structural features of 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine make it a valuable candidate for various therapeutic applications, particularly in the development of novel drugs targeting central nervous system (CNS) disorders.

The chemical structure of 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine consists of a piperidine ring substituted with an isopropyl group at the 1-position and a 4-methoxyphenyl group at the 2-position. This specific arrangement of functional groups imparts unique pharmacological properties to the compound, making it an interesting subject for both academic research and industrial drug development.

Recent studies have highlighted the potential of 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play crucial roles in regulating mood, cognition, and motor function, making them key targets for the treatment of neurological and psychiatric disorders such as Parkinson's disease, depression, and anxiety disorders.

In preclinical studies, 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine has demonstrated promising results in animal models of these conditions. For instance, it has been shown to exhibit potent dopaminergic activity, which could be beneficial in alleviating motor symptoms associated with Parkinson's disease. Additionally, its ability to modulate serotonin receptors suggests potential therapeutic effects in treating mood disorders.

The pharmacokinetic properties of 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral medication. Its high bioavailability and low toxicity further enhance its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

Beyond its potential therapeutic applications, 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine is also being investigated for its use as a research tool in neuroscience. Its ability to selectively bind to specific receptors makes it a valuable probe for studying receptor function and signaling pathways in both healthy and diseased states.

In conclusion, 1-Isopropyl-2-(4-methoxy-phenyl)-piperidine (CAS No. 1355218-83-5) represents a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further exploration and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of neurological and psychiatric disorders.